Cas no 1337786-44-3 (3-(azetidin-2-yl)-5-bromo-2-fluoropyridine)

• Product Name: 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine
• CAS No: 1337786-44-3
• MF: C₈H₈BrFN₂
• MW: 231.064924240112
• CID: 6584943
• PubChem ID: 129997578
• Update Time: 2025-06-29

3-(azetidin-2-yl)-5-bromo-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine
• 1337786-44-3
• EN300-1914444

• Inchi： 1S/C8H8BrFN2/c9-5-3-6(7-1-2-11-7)8(10)12-4-5/h3-4,7,11H,1-2H2
• InChI Key： SCEKRCWDPKHSNO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1CCN1)F

Computed Properties

• Exact Mass: 229.98549g/mol
• Monoisotopic Mass: 229.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine

Introduction to 3-(Azetidin-2-yl)-5-bromo-2-fluoropyridine (CAS No. 1337786-44-3)

3-(Azetidin-2-yl)-5-bromo-2-fluoropyridine (CAS No. 1337786-44-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The combination of a bromo-substituted pyridine core and an azetidine moiety endows this molecule with a diverse range of biological activities and pharmacological properties.

The chemical structure of 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine is composed of a pyridine ring substituted with a bromine atom at the 5-position, a fluorine atom at the 2-position, and an azetidine group at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an attractive candidate for further investigation in drug discovery and development.

In recent years, the study of heterocyclic compounds has been a focal point in medicinal chemistry due to their widespread occurrence in biologically active molecules. Pyridine derivatives, in particular, have been extensively explored for their potential as therapeutic agents. The introduction of bromine and fluorine substituents can significantly influence the electronic and steric properties of the molecule, thereby modulating its biological activity. The azetidine moiety, on the other hand, adds conformational flexibility and can enhance the binding affinity to specific biological targets.

The synthesis of 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine has been reported using various methodologies. One common approach involves the reaction of 5-bromo-2-fluoropyridine with azetidine under suitable conditions to form the desired product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. The purity and quality of the synthesized compound are crucial for its application in pharmaceutical research, and advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are typically employed to characterize the final product.

The biological evaluation of 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine has revealed its potential as a lead compound for various therapeutic indications. Studies have shown that this compound exhibits potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has demonstrated promising results in modulating specific enzymes and receptors involved in neurological disorders, making it a valuable candidate for further preclinical and clinical investigations.

In the context of drug discovery, the optimization of lead compounds is a critical step in developing effective therapeutic agents. Structure-activity relationship (SAR) studies have been conducted to understand how modifications to the structure of 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine can enhance its biological activity while minimizing potential side effects. These studies have identified key structural features that contribute to the compound's potency and selectivity, providing valuable insights for rational drug design.

The pharmacokinetic properties of 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine have also been evaluated to assess its suitability as a drug candidate. Parameters such as solubility, permeability, metabolic stability, and bioavailability are crucial for determining the compound's behavior in vivo. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, supporting its potential for further development.

Clinical trials are an essential step in translating promising preclinical findings into effective treatments for patients. While clinical data on 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine are still limited, early-phase trials are underway to evaluate its safety and efficacy in humans. These trials will provide valuable information on the compound's therapeutic potential and help guide its development into a viable drug candidate.

In conclusion, 3-(azetidin-2-yl)-5-bromo-2-fluoropyridine (CAS No. 1337786-44-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation as a potential therapeutic agent. Ongoing research efforts aim to optimize its properties and evaluate its clinical potential, paving the way for new advancements in drug discovery and development.